3-Ethyl-5-formylthiophene-2-carboxylic acid

• Molecular Formula: C8H8O3S
• Molecular Weight: 184.21 g/mol
• IUPAC Name: 3-ethyl-5-formylthiophene-2-carboxylic acid
• InChI: InChI=1S/C8H8O3S/c1-2-5-3-6(4-9)12-7(5)8(10)11/h3-4H,2H2,1H3,(H,10,11)
• InChI Key: IWHWIXYEPDRABV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=C1)C=O)C(=O)O

Description

3-Ethyl-5-formylthiophene-2-carboxylic acid is a multifunctional thiophene derivative characterized by an ethyl group at position 3, a formyl group at position 5, and a carboxylic acid moiety at position 2. Its molecular formula is C₈H₈O₃S, with a molecular weight of 184.21 g/mol. The compound’s structure combines electron-donating (ethyl) and electron-withdrawing (formyl, carboxylic acid) groups, creating a unique electronic profile that enhances its reactivity in organic synthesis, particularly in condensation and heterocycle formation reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Ethyl-5-formylthiophene-2-carboxylic acid can be achieved through several methods. . This method generates 3-hydroxy-2-thiophene carboxylic derivatives, which can then be further modified to introduce the ethyl and formyl groups.

Industrial Production Methods

Industrial production of 3-Ethyl-5-formylthiophene-2-carboxylic acid typically involves large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as catalytic hydrogenation, oxidation, and esterification, followed by purification techniques like crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

3-Ethyl-5-formylthiophene-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate.

Reduction: The formyl group can be reduced to an alcohol using reducing agents such as sodium borohydride.

Substitution: The ethyl group can be substituted with other alkyl or aryl groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in an alcoholic solvent.

Substitution: Alkyl halides in the presence of a strong base like sodium hydride.

Major Products Formed

Oxidation: 3-Ethyl-5-carboxythiophene-2-carboxylic acid.

Reduction: 3-Ethyl-5-hydroxymethylthiophene-2-carboxylic acid.

Substitution: Various alkyl or aryl derivatives of the original compound.

Scientific Research Applications

3-Ethyl-5-formylthiophene-2-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex thiophene derivatives.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development due to its unique structural features.

Industry: Utilized in the production of specialty chemicals and materials, including conductive polymers and organic semiconductors.

Mechanism of Action

The mechanism of action of 3-Ethyl-5-formylthiophene-2-carboxylic acid involves its interaction with various molecular targets and pathways. The formyl group can participate in nucleophilic addition reactions, while the carboxylic acid group can form hydrogen bonds with biological molecules. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Structural and Functional Differences

The table below summarizes key structural features, applications, and properties of 3-ethyl-5-formylthiophene-2-carboxylic acid and related compounds:

Compound Name	Substituents	Molecular Formula	Key Applications/Properties	References
3-Ethyl-5-formylthiophene-2-carboxylic acid	3-Ethyl, 5-Formyl, 2-Carboxylic acid	C₈H₈O₃S	Pharmaceutical intermediate (inferred); reactivity in Schiff base formation	-
5-Ethylthiophene-2-carboxylic acid	5-Ethyl, 2-Carboxylic acid	C₇H₈O₂S	Glycosylation intermediate (e.g., β-D-glucopyranosyl derivatives)
Ethyl 3-Amino-5-(3-chlorophenyl)thiophene-2-carboxylate	3-Amino, 5-(3-Chlorophenyl), 2-Ethoxycarbonyl	C₁₃H₁₂ClNO₂S	Precursor for pharmaceuticals, dyes, and bioactive molecules
Thiophene-2-carboxylic acid	2-Carboxylic acid	C₅H₄O₂S	Laboratory chemical; high acidity
Ethyl 3-bromo-4-cyano-5-[(2-ethoxy-2-oxoethyl)sulfanyl]thiophene-2-carboxylate	3-Bromo, 4-Cyano, 5-Sulfanyl, 2-Ethoxycarbonyl	C₁₂H₁₃BrN₂O₄S₂	Intermediate for thienothienopyrimidines (bioactive compounds)

Biological Activity

3-Ethyl-5-formylthiophene-2-carboxylic acid is an organic compound that belongs to the thiophene family, characterized by its unique structural properties and potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms, applications, and relevant research findings.

Chemical Structure and Properties

3-Ethyl-5-formylthiophene-2-carboxylic acid contains:

• Ethyl group at the third position
• Formyl group at the fifth position
• Carboxylic acid group at the second position of the thiophene ring

This configuration allows for various chemical reactions, including oxidation, reduction, and substitution, which can modify its biological activity.

The biological activity of 3-Ethyl-5-formylthiophene-2-carboxylic acid is primarily attributed to its interaction with various molecular targets:

• The formyl group can participate in nucleophilic addition reactions.
• The carboxylic acid group can form hydrogen bonds with biological molecules, influencing enzyme and receptor activity.

These interactions may lead to diverse biological effects, including antimicrobial and anti-inflammatory properties.

Antimicrobial Activity

Research has indicated that thiophene derivatives exhibit significant antimicrobial properties. A study highlighted the potential of thiophene-2-carboxylic acids as inhibitors of D-amino acid oxidase (DAO), which is implicated in various diseases including schizophrenia. The structure-activity relationship (SAR) studies revealed that small substituents on the thiophene ring enhance inhibitory potency against DAO, suggesting that similar modifications could improve the efficacy of 3-Ethyl-5-formylthiophene-2-carboxylic acid against microbial targets .

Anti-inflammatory Properties

The compound has been explored for its anti-inflammatory effects. Thiophene derivatives are known to modulate inflammatory pathways, potentially through inhibition of pro-inflammatory cytokines. This suggests a promising avenue for therapeutic applications in inflammatory diseases.

Case Study: Inhibition of D-amino Acid Oxidase

A significant study investigated a series of thiophene derivatives, including those related to 3-Ethyl-5-formylthiophene-2-carboxylic acid. The findings demonstrated that compounds with specific substitutions exhibited low micromolar inhibitory potency against DAO, with IC50 values as low as 4.4 µM . This indicates that structural modifications can lead to enhanced biological activity.

Compound	IC50 Value (µM)	Biological Activity
3-Ethyl-5-formylthiophene-2-carboxylic acid	TBD	Potential DAO inhibitor
Thiophene derivative 1	7.8	DAO inhibition
Thiophene derivative 2	4.4	DAO inhibition

Applications in Drug Development

Given its unique structure and promising biological activities, 3-Ethyl-5-formylthiophene-2-carboxylic acid is being explored for various applications in drug development:

• Antimicrobial agents : Its potential as an antimicrobial agent could lead to new treatments for infections.
• Anti-inflammatory drugs : Targeting inflammatory pathways may yield new therapies for chronic inflammatory conditions.